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Compound of Interest

Compound Name: Ldha-IN-3

Cat. No.: B10829449 Get Quote

Application Notes and Protocols for LDHA-IN-3
For Researchers, Scientists, and Drug Development Professionals

Introduction
LDHA-IN-3 is a potent and noncompetitive inhibitor of Lactate Dehydrogenase A (LDHA), a key

enzyme in anaerobic glycolysis.[1][2] Elevated LDHA activity is a characteristic of many cancer

cells, contributing to the Warburg effect, a phenomenon where cancer cells predominantly

produce energy through glycolysis followed by lactic acid fermentation, even in the presence of

ample oxygen. By inhibiting LDHA, LDHA-IN-3 disrupts this metabolic pathway, leading to

reduced lactate production and the induction of mitochondria-mediated apoptosis in cancer

cells. These characteristics make LDHA-IN-3 a valuable tool for cancer research and a

potential therapeutic agent.

This document provides a detailed protocol for the preparation of LDHA-IN-3 stock solutions in

Dimethyl Sulfoxide (DMSO), along with essential data for its use in experimental settings.

Quantitative Data Summary
The following table summarizes the key quantitative data for LDHA-IN-3.
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Property Value Reference

Molecular Weight 301.17 g/mol [1][2]

Appearance White to off-white solid [3]

Solubility in DMSO
60 - 100 mg/mL (199.22 -

332.04 mM)
[1][2][4]

Storage of Powder -20°C for up to 3 years [1][3]

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6 months
[1][3]

In Vitro Concentration Range
0 - 500 µM (for cytotoxic

effects)
[3]

In Vivo Concentration Range
10 - 200 mg/kg (oral); 1 - 100

mg/kg (intravenous)
[5]

Experimental Protocols
Protocol for Preparing a 10 mM LDHA-IN-3 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of LDHA-IN-3 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

LDHA-IN-3 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of LDHA-IN-3 powder to room

temperature to prevent condensation of moisture.

Weighing LDHA-IN-3: Carefully weigh out 3.01 mg of LDHA-IN-3 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Calculation:

Desired Concentration (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 301.17 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 301.17 g/mol x 0.001 L = 0.0030117 g = 3.01 mg

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

LDHA-IN-3 powder. It is crucial to use fresh, anhydrous DMSO as it is hygroscopic and

absorbed water can affect the solubility and stability of the compound.[1][4][6]

Dissolution: Tightly cap the tube and vortex thoroughly for at least 2 minutes to dissolve the

compound.

Aiding Dissolution (if necessary): If the compound does not fully dissolve, sonicate the tube

in a water bath for 5-10 minutes or gently warm the solution to 37°C. Visually inspect the

solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber or foil-

wrapped microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][3] When ready to use, thaw a single aliquot at room

temperature.
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Important Considerations:

DMSO Concentration in Assays: When preparing working solutions for cell-based assays,

ensure the final concentration of DMSO is low (typically <0.5%) to avoid solvent-induced

cytotoxicity.[7]

Precipitation in Aqueous Solutions: LDHA-IN-3 is poorly soluble in aqueous solutions. When

diluting the DMSO stock solution into aqueous media, do so dropwise while vortexing to

minimize precipitation. If precipitation occurs, further dilution in the aqueous medium may be

necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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